Cas no 298700-56-8 (Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester)

• Product Name: Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
• CAS No: 298700-56-8
• MF: C₂₃H₂₀O₁₁
• MW: 472.398307800293
• CID: 249305
• PubChem ID: 12097240
• Update Time: 2025-04-19

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
• (-)-EGCG-3'-O-ME
• (-)-EPIGALLOCATECHIN-3'-O-METHYL ETHER GALLATE
• SCHEMBL13337347
• [(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
• 298700-56-8
• CHEMBL1091803

• Inchi： 1S/C23H20O11/c1-32-18-5-9(2-16(28)21(18)30)22-19(8-12-13(25)6-11(24)7-17(12)33-22)34-23(31)10-3-14(26)20(29)15(27)4-10/h2-7,19,22,24-30H,8H2,1H3/t19-,22-/m1/s1
• InChI Key： GSZHJJBYEUDSFV-DENIHFKCSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=C(C(=C(C=1)OC)O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 472.10100
• Monoisotopic Mass: 472.10056145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 186Ų

Experimental Properties

• PSA: 186.37000
• LogP: 2.53620